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Compound of Interest
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Cat. No.: B15928397

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guidance and frequently asked questions regarding defect

passivation in tin iodide-based perovskite devices.

Frequently Asked Questions (FAQs)
Q1: What are the most common types of defects in tin iodide-based perovskite films?

A1: The most prevalent defects in tin iodide-based perovskites stem from the intrinsic instability

of tin(II) iodide (SnI₂). Key defects include:

Tin(II) Oxidation: The Sn²⁺ cation is highly susceptible to oxidation to Sn⁴⁺, especially in the

presence of oxygen. This creates deep-level defects, increases background carrier density

(p-doping), and acts as a major non-radiative recombination center, significantly reducing

device efficiency and stability.

Tin (Sn) Vacancies (VSn): The formation of Sn vacancies is a common issue, leading to trap

states within the bandgap that hinder charge transport.
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Iodide (I) Vacancies (VI): Missing iodide ions create positively charged defects that can trap

electrons and contribute to non-radiative recombination.

Grain Boundary Defects: Due to the rapid crystallization of tin-based perovskites, the

resulting films often have small grains and a high density of grain boundaries. These

boundaries are rich in undercoordinated Sn²⁺ and I⁻ ions, which act as trap states.

Q2: My device has a very low open-circuit voltage (VOC) and fill factor (FF). What is the likely

cause?

A2: A low VOC and FF are primary indicators of high non-radiative recombination within your

device. This is most commonly caused by a high density of trap states originating from defects

such as Sn⁴⁺ species, tin vacancies, and undercoordinated ions at grain boundaries and

interfaces.[1] These traps capture charge carriers (electrons and holes) before they can be

extracted, causing them to recombine and release energy as heat instead of generating

current, thus lowering the voltage and overall efficiency.

Q3: Why does the performance of my tin iodide perovskite solar cell degrade so quickly in air?

A3: The rapid degradation in ambient air is predominantly due to the oxidation of Sn²⁺ to Sn⁴⁺.

[2] This process is accelerated by both oxygen and moisture. The formation of Sn⁴⁺ disrupts

the perovskite crystal lattice and introduces deep defect states. Furthermore, degradation

byproducts, such as tin(IV) iodide (SnI₄), can react with moisture to form iodine (I₂), which in

turn accelerates the decomposition of the perovskite film in a cyclic degradation process.[2]

Q4: What is the purpose of using additives like tin(II) fluoride (SnF₂)?

A4: Tin(II) fluoride (SnF₂) is a widely used additive that acts as both a reducing agent and a

defect passivator. Its primary roles are:

Suppressing Oxidation: SnF₂ helps to create a reducing environment, inhibiting the oxidation

of Sn²⁺ to Sn⁴⁺ during precursor solution preparation and film formation.[3]

Reducing Tin Vacancies: By providing an excess of Sn²⁺, it can reduce the formation energy

of tin vacancies, thereby lowering their concentration in the final film.[4][5]
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Improving Film Morphology: The addition of SnF₂ can modulate the crystallization process,

often leading to larger grain sizes and a more uniform perovskite film with fewer pinholes.[4]

Q5: What is "Lewis acid/base passivation" and how does it work for tin perovskites?

A5: Lewis acid/base passivation is a chemical strategy to neutralize charged defects on the

perovskite surface and at grain boundaries.

Lewis Bases (electron-pair donors), such as molecules containing nitrogen or oxygen (e.g.,

guanidinium, thiourea, cyanamide), donate electrons to passivate positively charged defects

like undercoordinated Sn²⁺ ions or iodide vacancies.

Lewis Acids (electron-pair acceptors) can, in turn, passivate negatively charged defects like

undercoordinated I⁻ ions. This coordination chemistry effectively "heals" the defects,

reducing trap states and minimizing non-radiative recombination.

Troubleshooting Guides
Issue 1: Low Power Conversion Efficiency (PCE) in
Newly Fabricated Devices
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Potential Cause
Recommended Passivation Strategy &

Troubleshooting Steps

High Defect Density in Bulk Perovskite Film

1. Additive Engineering: Introduce an

antioxidant/reducing agent into the perovskite

precursor solution. SnF₂ is the most common

choice. Start with a concentration of 2-10 mol%

relative to SnI₂. See Protocol 1 for a detailed

method. 2. Lewis Base Addition: Incorporate a

Lewis base additive (e.g., cyanamide,

guanidinium thiocyanate) into the precursor to

passivate Sn²⁺ defects and improve

crystallization.

Poor Film Quality (Pinholes, Small Grains)

1. Optimize Crystallization: The rapid

crystallization of FASnI₃ is a major challenge.

Use an anti-solvent dripping step during spin-

coating (e.g., chlorobenzene) to induce more

uniform nucleation. 2. Modulate Crystal Growth:

Additives like SnF₂ or certain Lewis bases can

interact with the precursors to slow down crystal

growth, leading to larger, more ordered grains.

High Interfacial Recombination

1. Surface Passivation: After depositing the 3D

perovskite film, apply a surface treatment with a

large cation salt (e.g., Guanidinium Iodide,

Phenethylammonium Iodide) to passivate

surface defects. See Protocol 2 and Protocol 3.

2. Optimize Transport Layers: Ensure proper

energy level alignment between the perovskite

and the electron/hole transport layers (ETL/HTL)

to facilitate efficient charge extraction and

minimize interfacial charge accumulation.

Issue 2: Poor Device Stability and Rapid Degradation
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Potential Cause
Recommended Passivation Strategy &

Troubleshooting Steps

Sn²⁺ Oxidation by Air/Moisture

1. Antioxidant Additives: Use additives like SnF₂

or other reducing agents in the precursor

solution to scavenge Sn⁴⁺ impurities and create

a more robust film.[3] 2. 2D Passivation Layer:

Apply a post-treatment using a bulky organic

cation salt like Phenethylammonium Iodide

(PEAI). This forms a thin, hydrophobic 2D

perovskite layer on top of the 3D film, which acts

as a barrier against moisture and oxygen

ingress.[6][7][8] See Protocol 3.

Ion Migration

1. Grain Boundary Passivation: Use additives

that can anchor at the grain boundaries (e.g.,

guanidinium salts). This not only passivates

defects but can also suppress the migration of

mobile ions like I⁻, which contributes to

degradation and hysteresis.

Decomposition Catalyzed by Byproducts

1. High-Purity Precursors: Ensure the use of

high-purity SnI₂. Aged or impure SnI₂ contains a

higher fraction of SnI₄ (a Sn⁴⁺ species), which

accelerates degradation.[3] 2. Encapsulation:

While not a passivation technique itself, properly

encapsulating the finished device is critical to

prevent exposure to ambient conditions and

dramatically improve operational lifetime.

Quantitative Data on Passivation Techniques
The following tables summarize the impact of various passivation strategies on the

performance of formamidinium tin iodide (FASnI₃)-based solar cells.

Table 1: Effect of Additive Engineering on FASnI₃ Solar Cell Performance
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Passivati
on
Additive

VOC (V)
JSC
(mA/cm²)

FF (%) PCE (%)
Key
Observati
on

Referenc
e

Control

(None)
0.45 15.1 54.2 3.68

High defect

density,

poor

performanc

e.

[9]

SnF₂ (10

mol%)
0.64 17.5 66.5 7.47

Reduced

p-type

character

and ion

migration.

[10]

Tin(II)

acetylaceto

nate

0.61 20.3 58.7 7.27

Inhibits

Sn²⁺

oxidation

and

improves

crystallizati

on.

[9]

Cesium

Iodide

(CsI)

0.48 25.1 50.3 6.1

Increased

grain size

and

reduced

carrier

density.

[1]

Table 2: Effect of Surface Passivation on Perovskite Solar Cell Performance
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Passivati
on
Method

VOC (V)
JSC
(mA/cm²)

FF (%) PCE (%)
Stability
Note

Referenc
e

Control

(Triple

Cation)

0.89 - - 12.92 - [11]

Guanidiniu

m Iodide

(GUAI)

0.96 - - 16.03

Improved

stability

over 600

hours in

ambient

conditions.

[11]

Control

(FASnI₃-

based)

~0.70 ~23.5 ~65 ~10.8 - [12]

PenAAc* ~0.75 ~24.0 ~70 ~12.6

Maintained

>89%

initial PCE

after 1200h

in N₂.

[12]

Control

(Flexible

Device)

- - - ~14 - [8]

PEAI - - - ~16-17

Increased

VOC and

FF,

reflecting

effective

surface

passivation

.

[8]

*PenAAc: Pentylammonium acetate
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Experimental Protocols
Protocol 1: Additive Engineering with Tin(II) Fluoride
(SnF₂)
This protocol describes the incorporation of SnF₂ into a FASnI₃ precursor solution.

Environment: Perform all steps in an inert atmosphere (e.g., a nitrogen-filled glovebox) with

O₂ and H₂O levels below 1 ppm.

Precursor Preparation:

Prepare a 1 M stock solution of FASnI₃.

Dissolve formamidinium iodide (FAI, 172 mg) and high-purity tin(II) iodide (SnI₂, 373 mg)

in a co-solvent of dimethylformamide (DMF, 0.8 mL) and dimethyl sulfoxide (DMSO, 0.2

mL).

Stir the solution at room temperature for at least 2 hours until all solids are fully dissolved.

Additive Incorporation:

To the prepared 1 mL of FASnI₃ precursor solution, add SnF₂. A typical concentration is 10

mol% with respect to SnI₂. This corresponds to approximately 15.7 mg of SnF₂.

Stir the final solution for another hour to ensure the SnF₂ is fully dissolved and integrated.

Film Deposition (Spin-Coating):

Pre-clean and plasma-treat your substrates (e.g., ITO/PEDOT:PSS).

Dispense 40-60 µL of the SnF₂-containing precursor solution onto the substrate.

Use a two-step spin program:

Step 1: 1000 rpm for 10 seconds (spread).

Step 2: 5000 rpm for 30 seconds (main spin).
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Anti-Solvent Treatment: 15 seconds into the main spin (Step 2), dispense 100-150 µL of

chlorobenzene onto the center of the spinning substrate to induce rapid, uniform

crystallization.

Annealing:

Immediately transfer the substrate to a hotplate preheated to 100°C inside the glovebox.

Anneal the film for 10 minutes.

Allow the film to cool to room temperature before proceeding with the deposition of

subsequent layers.

Protocol 2: Surface Passivation with Guanidinium Iodide
(GUAI)
This protocol describes a post-deposition surface treatment of a perovskite film.

Perovskite Film Fabrication: Fabricate your 3D perovskite film (e.g., FASnI₃ or a mixed-

cation composition) according to your standard, optimized procedure. Anneal the film and

allow it to cool.

Passivation Solution Preparation:

Prepare a solution of Guanidinium Iodide (GUAI) in isopropanol (IPA).

A typical concentration range is 1-5 mg/mL. Dissolve the required amount of GUAI in IPA

and stir until clear.

Surface Treatment:

Dispense ~100 µL of the GUAI solution onto the cooled perovskite film.

Spin-coat immediately at 4000 rpm for 20 seconds.

Annealing:

Transfer the substrate to a hotplate inside the glovebox.
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Anneal at 100°C for 5-10 minutes to promote the interaction between the GUAI and the

perovskite surface and remove residual solvent.

Allow to cool before depositing the next layer (e.g., ETL).

Protocol 3: 2D Passivation with Phenethylammonium
Iodide (PEAI)
This protocol creates a 2D perovskite capping layer for enhanced stability and defect

passivation.

3D Perovskite Film Fabrication: Prepare and anneal your 3D perovskite film as described in

Protocol 2, Step 1.

PEAI Solution Preparation:

Prepare a solution of Phenethylammonium Iodide (PEAI) in isopropanol (IPA).

Concentrations typically range from 5 to 10 mg/mL.

Surface Deposition:

Dynamically deposit the PEAI solution by spin-coating it onto the still-hot (or cooled) 3D

perovskite film. A common method is to spin at 4000 rpm for 30 seconds.

Annealing:

Anneal the film at 100°C for 10 minutes. This step facilitates the formation of a thin

(PEA)₂(Sn)I₄ 2D perovskite layer on the surface of the 3D film.

Let the film cool down before proceeding to the next fabrication step.

Visualizations
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Common Defects in Tin Iodide Perovskites

Passivation Strategies

Sn²⁺ Oxidation to Sn⁴⁺

Tin Vacancies (VSn)

Undercoordinated Sn²⁺

Iodide Vacancies (VI)

Antioxidants / Reducing Agents
(e.g., SnF₂)

Inhibits Oxidation

Reduces Formation

Lewis Base Additives
(e.g., Guanidinium, Cyanamide)

Donates e⁻ to VSn

Coordinates with Sn²⁺

2D Capping Layers
(e.g., PEAI)

Moisture/O₂ Barrier

Passivates Surface

Click to download full resolution via product page

Caption: Logical relationship between defects and passivation strategies.
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Start: Inert Atmosphere

1. Prepare FASnI₃ + SnF₂
Precursor Solution

2. Spin-Coat Perovskite Layer

3. Apply Anti-Solvent
(Chlorobenzene)

During high-speed step

4. Anneal Film
(100°C for 10 min)

5. (Optional) Apply Surface
Passivation Layer (e.g., GUAI)

End: Proceed to ETL Deposition

If no surface passivation

6. (Optional) Final Anneal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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